Cas no 95232-59-0 (Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)-)
95232-59-0 structure
Product Name:Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)-
CAS No:95232-59-0
MF:C6H7NO2
MW:125.125281572342
CID:799298
PubChem ID:45085188
Update Time:2025-04-19
Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)-
- Ethanone, 1-(3-hydroxy-1H-pyrrol-2-yl)- (9CI)
- DTXSID101291655
- 95232-59-0
- 1-(3-hydroxy-1H-pyrrol-2-yl)ethanone
-
- Inchi： 1S/C6H7NO2/c1-4(8)6-5(9)2-3-7-6/h2-3,7,9H,1H3
- InChI Key： IDHRFIUIOTTZCB-UHFFFAOYSA-N
- SMILES： OC1C=CNC=1C(C)=O
Computed Properties
- Exact Mass: 125.047678466g/mol
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 53.1Ų
Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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